Cas no 4609-97-6 (4,7-Dibromo-1-oxo-2,1lambda~5~,3-benzoxadiazole)

• Product Name: 4,7-Dibromo-1-oxo-2,1lambda~5~,3-benzoxadiazole
• CAS No: 4609-97-6
• MF: C₆H₂Br₂N₂O₂
• MW: 293.900279521942
• CID: 2828189
• PubChem ID: 23270262
• Update Time: 2025-04-21

4,7-Dibromo-1-oxo-2,1lambda~5~,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 4,7-Dibromo-1-oxo-2,1lambda~5~,3-benzoxadiazole
• DTXSID40632061
• DTXCID20582813
• 4609-97-6

• Inchi： 1S/C6H2Br2N2O2/c7-3-1-2-4(8)6-5(3)9-12-10(6)11/h1-2H
• InChI Key： XSFOMZKPZMAELS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C1=[N+]([O-])ON=2)Br

Computed Properties

• Exact Mass: 293.84625Da
• Monoisotopic Mass: 291.84830Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.5Ų